Cas no 17019-24-8 (2-(hydroxyimino)propanal)

• Product Name: 2-(hydroxyimino)propanal
• CAS No: 17019-24-8
• MF: C₃H₅NO₂
• MW: 87.077300786972
• MDL: MFCD30334558
• CID: 2781767
• PubChem ID: 12495105
• Update Time: 2025-06-08

2-(hydroxyimino)propanal Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-(hydroxyimino)-, (2E)-
• 2-(hydroxyimino)propanal

• MDL： MFCD30334558
• Inchi： 1S/C3H5NO2/c1-3(2-5)4-6/h2,6H,1H3/b4-3+
• InChI Key： PDQYOPNIPOWAFS-ONEGZZNKSA-N
• SMILES： C(=O)/C(=N/O)/C

Additional information on 2-(hydroxyimino)propanal

2-(Hydroxyimino)Propanal: A Comprehensive Overview

The compound with CAS No. 17019-24-8, commonly referred to as 2-(hydroxyimino)propanal, is a significant organic molecule with diverse applications in various fields. This compound, also known as glycidaldehyde or (R)-erythro-β-hydroxyimino propanal, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its role in bioactive molecule synthesis have further highlighted its importance in modern chemistry.

2-(Hydroxyimino)propanal is an alpha-hydroxy aldehyde, characterized by the presence of both a hydroxyl group (-OH) and an imine group (-C=N-) within the same molecule. This dual functionality makes it a versatile building block in organic synthesis. The molecule's structure allows for various transformations, including oxidation, reduction, and condensation reactions, which are pivotal in the creation of complex organic compounds. Recent studies have explored its use as an intermediate in the synthesis of bioactive compounds, such as antibiotics and antiviral agents.

The synthesis of 2-(hydroxyimino)propanal has been a focal point of recent research. Traditional methods involve the oxidation of amino alcohols or the hydrolysis of imine precursors. However, advancements in catalytic systems and green chemistry have led to more efficient and environmentally friendly production methods. For instance, the use of enzymes or metal catalysts has enabled selective transformations with minimal byproducts, enhancing the overall yield and purity of the compound.

In terms of applications, 2-(hydroxyimino)propanal is widely used as an intermediate in the pharmaceutical industry. Its ability to form stable enol ethers and other derivatives makes it valuable in drug design. Additionally, it plays a crucial role in agrochemicals, particularly in the development of herbicides and fungicides. Recent research has also explored its potential in materials science, where it serves as a precursor for advanced polymers and coatings.

The chemical properties of 2-(hydroxyimino)propanal are highly influenced by its functional groups. The hydroxyl group imparts nucleophilic character, while the imine group introduces electrophilic sites, enabling a wide range of reactivity. This duality allows for selective reactions under varying conditions, making it a valuable tool in organic synthesis. For example, under acidic conditions, the hydroxyl group can be activated for esterification or ether formation, while basic conditions facilitate nucleophilic attack on the imine carbon.

Recent studies have also investigated the biological activity of 2-(hydroxyimino)propanal derivatives. These investigations have revealed potential applications in cancer therapy and neurodegenerative diseases. For instance, certain derivatives have shown promising results as inhibitors of key enzymes involved in disease progression. Furthermore, its role as a chiral building block has been exploited in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high therapeutic value.

In conclusion, 2-(hydroxyimino)propanal (CAS No. 17019-24-8) is a versatile compound with significant implications across multiple disciplines. Its unique chemical properties and diverse applications make it a cornerstone in modern organic chemistry. As research continues to uncover new synthetic pathways and biological applications, this compound is poised to play an even more critical role in advancing science and technology.